Cas no 1073354-79-6 (5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1073354-79-6
• MF: C₁₁H₁₄BBrClNO₂
• MW: 318.402361392975
• MDL: MFCD09037493
• CID: 857341
• PubChem ID: 44755188
• Update Time: 2025-06-08

5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Bromo-2-chloropyridine-3-boronic acid pinacol ester
• Pyridine, 5-bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-BROMO-2-CHLORO-3-(4,4,5,5-TETRAMETHYL-[1,3,2]-DIOXABOROLAN-2-YL)PYRIDINE
• MFCD09037493
• DTXSID70660635
• 5-Bromo-2-chloropyridine-3-boronic acid, pinacol ester
• 1073354-79-6
• (5-BROMO-2-CHLOROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• CS-0190048
• J-001852
• AKOS015949958

• MDL： MFCD09037493
• Inchi： 1S/C11H14BBrClNO2/c1-10(2)11(3,4)17-12(16-10)8-5-7(13)6-15-9(8)14/h5-6H,1-4H3
• InChI Key： QUPNFCNVWLQZBU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(B2OC(C)(C)C(C)(C)O2)=C1)Cl

Computed Properties

• Exact Mass: 316.99900
• Monoisotopic Mass: 316.99895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.79670

Additional information on 5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1073354-79-6)

5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1073354-79-6) is a highly versatile boronic ester-containing heterocyclic compound widely used in pharmaceutical research, agrochemical development, and material science. Its unique pyridine backbone, coupled with the reactive dioxaborolane group, makes it a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industries value this compound for its stability, selectivity, and compatibility with diverse reaction conditions.

The growing demand for boron-based reagents in drug discovery has propelled interest in CAS 1073354-79-6. Recent studies highlight its role in synthesizing kinase inhibitors and anticancer agents, aligning with the surge in targeted therapy research. Its halogen-substituted pyridine structure also facilitates the development of herbicides and pesticides, addressing global concerns about sustainable agriculture. Furthermore, its application in OLED materials underscores its relevance in advancing flexible electronics, a trending topic in materials science.

From a synthetic perspective, 5-Bromo-2-chloro-3-(dioxaborolanyl)pyridine offers exceptional reactivity due to its borylated site and electron-withdrawing substituents. This dual functionality enables efficient C-C bond formation, a frequent query among chemists optimizing palladium-catalyzed reactions. Analytical techniques like NMR spectroscopy and HPLC purity testing confirm its structural integrity, ensuring reproducibility—a key concern for high-throughput screening laboratories.

Environmental and regulatory considerations are increasingly shaping the use of CAS 1073354-79-6. Its low toxicity profile and biodegradability potential make it preferable over traditional heavy metal catalysts, resonating with the green chemistry movement. Storage recommendations typically emphasize anhydrous conditions to preserve its hydrolytic stability, a practical insight often searched by laboratory personnel.

Innovations in flow chemistry and continuous manufacturing have further amplified the utility of this compound. Its compatibility with microwave-assisted synthesis reduces reaction times, addressing industry demands for cost-effective scaling. Patent analyses reveal its prominence in bioconjugation techniques, particularly for proteolysis-targeting chimeras (PROTACs), a hot topic in degrader therapeutics.

In summary, 5-Bromo-2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine bridges multiple scientific frontiers. Its adaptability to medicinal chemistry, crop protection, and advanced materials ensures sustained relevance. As structure-activity relationship (SAR) studies evolve, this compound will likely remain pivotal in answering molecular design challenges—making it a recurring keyword in academic literature and industrial R&D databases.